Cas no 873551-19-0 (3-azido-4-chloropyridine)

• Product Name: 3-azido-4-chloropyridine
• CAS No: 873551-19-0
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• MDL: MFCD21864215
• CID: 5225202
• PubChem ID: 91285655
• Update Time: 2025-10-19

3-azido-4-chloropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-azido-4-chloro-
• 3-azido-4-chloropyridine

• MDL： MFCD21864215
• Inchi： 1S/C5H3ClN4/c6-4-1-2-8-3-5(4)9-10-7/h1-3H
• InChI Key： AIYBVIVJPIXWTJ-UHFFFAOYSA-N
• SMILES： N(C1=CN=CC=C1Cl)=[N+]=[N-]

Computed Properties

• Exact Mass: 154.0046238g/mol
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-azido-4-chloropyridine

Professional Introduction to 3-azido-4-chloropyridine (CAS No. 873551-19-0)

3-Azido-4-chloropyridine, identified by the chemical abstracts service number 873551-19-0, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound, featuring both azido and chloro functional groups on a pyridine core, has garnered considerable attention due to its versatile reactivity and utility in constructing complex molecular architectures. The presence of these reactive sites makes it a valuable building block for the development of novel therapeutic agents, particularly in the realm of medicinal chemistry.

The structural motif of 3-azido-4-chloropyridine allows for facile participation in various chemical transformations, including nucleophilic substitution, metal-catalyzed cross-coupling reactions, and cycloadditions. These reactions are pivotal in the synthesis of heterocyclic compounds, which form the backbone of many pharmacologically active molecules. The azido group, while highly reactive, can be selectively displaced or transformed under controlled conditions, enabling precise control over molecular construction. This characteristic is particularly advantageous in drug discovery pipelines where regioselectivity and functional group tolerance are critical.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-azido-4-chloropyridine. For instance, studies have demonstrated its utility in the preparation of pyridine-based scaffolds that exhibit potent biological activity. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors show promise in preclinical models, suggesting their potential as candidates for further development into therapeutic agents.

The chloro substituent on the pyridine ring provides an additional handle for further functionalization. Transition-metal-catalyzed reactions, such as palladium-catalyzed Suzuki-Miyaura and Heck couplings, have been employed to introduce aryl or vinyl groups at the 4-chloro position. This strategy has enabled the synthesis of a diverse array of derivatives with tailored biological properties. Such modifications are often essential for optimizing drug-like characteristics, including solubility, metabolic stability, and target binding affinity.

In addition to its role in small-molecule drug synthesis, 3-azido-4-chloropyridine has found applications in materials science and agrochemical research. Its ability to participate in cycloaddition reactions with dienes has been exploited to construct macrocyclic structures with potential applications in catalysis and material design. Furthermore, its derivatives have been explored as intermediates in the synthesis of agrochemicals that exhibit enhanced efficacy and environmental compatibility.

The growing interest in 3-azido-4-chloropyridine is also driven by its role in developing bioconjugates and probes for biochemical studies. The azido group can be selectively modified via copper-catalyzed click chemistry reactions with alkynes or azides, allowing for the facile introduction of reporters or handles for purification and detection. This capability has been utilized in proteomics and drug discovery research to label proteins or small molecules for structural and functional analysis.

From a synthetic chemistry perspective, 3-azido-4-chloropyridine exemplifies the strategic value of functional group interconversion. Its transformation into other heterocycles or aliphatic structures underscores its versatility as a synthetic intermediate. The compound’s amenability to multi-step derivatization makes it an indispensable tool for chemists aiming to explore new chemical space.

The industrial production of 3-azido-4-chloropyridine (CAS No. 873551-19-0) has been refined to meet the demands of pharmaceutical and research applications. High-yielding synthetic routes have been developed that minimize byproduct formation and improve scalability. These advancements ensure that researchers have access to high-purity material necessary for sensitive biological assays and complex synthetic transformations.

Future directions in the study of 3-azido-4-chloropyridine may focus on expanding its utility through innovative synthetic strategies or exploring its applications in emerging fields such as green chemistry or nanotechnology. The compound’s reactivity profile suggests it could play a role in developing sustainable synthetic methods that reduce waste or energy consumption.

In conclusion,3-Azido-4-chloropyridine (CAS No. 873551-19-0) is a cornerstone intermediate with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations that are crucial for drug discovery, materials science, and biochemical research. As synthetic methodologies continue to evolve,3-Azido-4-chloropyridine will undoubtedly remain a key component in the arsenal of chemists seeking to innovate at the molecular level.